Cas no 14533-78-9 (1H-Pyrrole-2-carboxaldehyde, 5-methyl-3-phenyl-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde, 5-methyl-3-phenyl-
• CAS No: 14533-78-9
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 1318979
• Update Time: 2024-08-18

1H-Pyrrole-2-carboxaldehyde, 5-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde, 5-methyl-3-phenyl-

• Inchi： 1S/C12H11NO/c1-9-7-11(12(8-14)13-9)10-5-3-2-4-6-10/h2-8,13H,1H3
• InChI Key： ZADPHPGSOZOSLP-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(C2=CC=CC=C2)=C1C=O

Computed Properties

• Exact Mass: 185.08413

Experimental Properties

• Density: 1.150±0.06 g/cm3(Predicted)
• Boiling Point: 363.7±42.0 °C(Predicted)
• PSA: 32.86
• pka: 15.67±0.50(Predicted)